Cas no 96447-10-8 (Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one)

• Product Name: Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one
• CAS No: 96447-10-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 823114
• PubChem ID: 59746620
• Update Time: 2025-06-13

Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one Chemical and Physical Properties

Names and Identifiers

• spiro[benzo[d][1,3]oxazine-2,1'-cyclohexan]-4(1H)-one
• Spiro[3,1-benzoxazine-2,1'-cyclohexan]-4(1H)-one
• Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one

• Inchi： 1S/C13H15NO2/c15-12-10-6-2-3-7-11(10)14-13(16-12)8-4-1-5-9-13/h2-3,6-7,14H,1,4-5,8-9H2
• InChI Key： SCPRRVZEKLKYKQ-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2NC21CCCCC2)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one

Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one: A Promising Compound in Medicinal Chemistry

Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one (CAS No. 96447-10-8) is a unique spirocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of spirooxazines, which are known for their diverse biological activities and structural complexity. The spirocyclic framework provides a rigid and conformationally constrained structure, making it an attractive scaffold for the design and development of novel pharmaceuticals.

The chemical structure of Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one consists of a benzoxazine ring fused with a cyclohexane ring through a spiro atom. This unique arrangement imparts specific chemical and physical properties that are crucial for its biological activity. The compound's ability to interact with various biological targets has been extensively studied, and recent research has highlighted its potential in several therapeutic areas.

One of the most promising applications of Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one is in the treatment of neurodegenerative diseases. Studies have shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage caused by neurotoxic agents.

In addition to its neuroprotective properties, Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one has also shown potential as an anti-inflammatory agent. Inflammatory responses are involved in a wide range of diseases, including arthritis and inflammatory bowel disease (IBD). Research conducted by a team at the University of California revealed that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one have also been investigated to ensure its suitability for therapeutic use. Studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability. These properties are essential for ensuring that the drug can be effectively absorbed and distributed in the body, reaching its intended target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one in various disease models. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and does not exhibit significant adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

The synthesis of Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one has been optimized to improve yield and purity. Various synthetic routes have been explored, including those involving multistep reactions and catalytic processes. One notable synthetic method involves the use of palladium-catalyzed coupling reactions to construct the spirocyclic core efficiently. This approach has been reported to yield high-purity products with excellent yields.

In conclusion, Spiro[1H-3,1-benzoxazine-2,1'-cyclohexane]-4-one (CAS No. 96447-10-8) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.